Cas no 1805301-64-7 (3-Amino-2-(difluoromethyl)-4-methylpyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-4-methylpyridine
• CAS No: 1805301-64-7
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• CID: 4933255
• Update Time: 2025-10-18

3-Amino-2-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• TQP0099
• 2-(difluoromethyl)-4-methylpyridin-3-amine
• 3-Amino-2-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C7H8F2N2/c1-4-2-3-11-6(5(4)10)7(8)9/h2-3,7H,10H2,1H3
• InChI Key： ZUVVNXCXTJTVIJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(difluoromethyl)-4-methylpyridine

Introduction to 3-Amino-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805301-64-7)

3-Amino-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805301-64-7) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 3-Amino-2-(difluoromethyl)-4-methylpyridine consists of a pyridine ring with an amino group at the 3-position, a difluoromethyl group at the 2-position, and a methyl group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 3-Amino-2-(difluoromethyl)-4-methylpyridine is particularly noteworthy, as it can significantly influence the compound's biological activity and selectivity. This feature has been leveraged in the design of potent inhibitors for various enzymes and receptors, contributing to the development of novel therapeutic strategies.

In addition to its potential as a drug candidate, 3-Amino-2-(difluoromethyl)-4-methylpyridine has also been explored as a key intermediate in the synthesis of other bioactive molecules. Its reactivity and functional group compatibility make it a valuable building block for synthetic chemists working on complex molecular architectures. This versatility has led to its use in the synthesis of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The physicochemical properties of 3-Amino-2-(difluoromethyl)-4-methylpyridine have been extensively studied to understand its behavior in different environments. It exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various chemical reactions and biological assays. The compound's stability under different conditions has also been evaluated, ensuring its reliability as a research tool.

In terms of safety and handling, 3-Amino-2-(difluoromethyl)-4-methylpyridine is generally considered safe when appropriate precautions are taken. However, as with any chemical compound, it is essential to follow standard laboratory safety protocols to ensure the well-being of researchers and maintain a safe working environment.

The potential applications of 3-Amino-2-(difluoromethyl)-4-methylpyridine extend beyond pharmaceutical research. It has shown promise in agrochemicals, where its unique properties can be utilized to develop new pesticides and herbicides with improved efficacy and reduced environmental impact. Additionally, its use in materials science is being explored for the development of functional materials with enhanced properties.

To further advance the understanding and application of 3-Amino-2-(difluoromethyl)-4-methylpyridine, ongoing research is focused on optimizing its synthesis methods to improve yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are being employed to characterize the compound's structure and confirm its identity with high precision.

In conclusion, 3-Amino-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805301-64-7) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its behavior and utility, this compound is poised to play a significant role in advancing various scientific fields.